Cas no 1510286-49-3 (4-(pyrrolidin-3-yl)methyl-1,3-thiazole)

4-(pyrrolidin-3-yl)methyl-1,3-thiazole structure
1510286-49-3 structure
Product Name:4-(pyrrolidin-3-yl)methyl-1,3-thiazole
CAS No:1510286-49-3
MF:C8H12N2S
MW:168.259280204773
CID:5779361
PubChem ID:82652934
Update Time:2023-12-26

4-(pyrrolidin-3-yl)methyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

    • EN300-1866336
    • 4-[(pyrrolidin-3-yl)methyl]-1,3-thiazole
    • 1510286-49-3
    • 4-(pyrrolidin-3-yl)methyl-1,3-thiazole
    • Inchi: 1S/C8H12N2S/c1-2-9-4-7(1)3-8-5-11-6-10-8/h5-7,9H,1-4H2
    • InChI Key: BNNIGWUSHJHEME-UHFFFAOYSA-N
    • SMILES: S1C=NC(=C1)CC1CNCC1

Computed Properties

  • Exact Mass: 168.07211956g/mol
  • Monoisotopic Mass: 168.07211956g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 53.2Ų

4-(pyrrolidin-3-yl)methyl-1,3-thiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1866336-0.05g
4-[(pyrrolidin-3-yl)methyl]-1,3-thiazole
1510286-49-3
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$768.0 2023-09-18
Enamine
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Enamine
EN300-1866336-0.5g
4-[(pyrrolidin-3-yl)methyl]-1,3-thiazole
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$877.0 2023-09-18
Enamine
EN300-1866336-1.0g
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$1485.0 2023-05-26
Enamine
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Enamine
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$4309.0 2023-05-26
Enamine
EN300-1866336-10.0g
4-[(pyrrolidin-3-yl)methyl]-1,3-thiazole
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Enamine
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